N'-[(cyclohexylcarbonyl)oxy]-3-nitrobenzenecarboximidamide
Overview
Description
N'-[(cyclohexylcarbonyl)oxy]-3-nitrobenzenecarboximidamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is known for its potential applications in various fields, including medicine, agriculture, and industry.
Mechanism of Action
The mechanism of action of N'-[(cyclohexylcarbonyl)oxy]-3-nitrobenzenecarboximidamide involves the inhibition of cell proliferation and induction of apoptosis. This compound can also disrupt the cell cycle by inhibiting the activity of cyclin-dependent kinases. Additionally, it can modulate the expression of various genes involved in cell growth and survival.
Biochemical and Physiological Effects:
N'-[(cyclohexylcarbonyl)oxy]-3-nitrobenzenecarboximidamide has several biochemical and physiological effects. It can inhibit the activity of various enzymes involved in cell growth and proliferation, such as DNA topoisomerase and tyrosine kinase. This compound can also induce oxidative stress and DNA damage, leading to cell death.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N'-[(cyclohexylcarbonyl)oxy]-3-nitrobenzenecarboximidamide in lab experiments is its potential anticancer properties. This compound can be used to study the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its potential toxicity, which can affect the viability of cells in vitro.
Future Directions
There are several future directions for the research on N'-[(cyclohexylcarbonyl)oxy]-3-nitrobenzenecarboximidamide. One of the most promising directions is the development of novel anticancer drugs based on this compound. Additionally, further research is needed to understand the mechanisms of action of this compound and its potential applications in other fields, such as agriculture and industry.
Conclusion:
In conclusion, N'-[(cyclohexylcarbonyl)oxy]-3-nitrobenzenecarboximidamide is a chemical compound with several potential applications in scientific research. This compound has been studied for its potential anticancer properties, and research has shown that it can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. While there are some limitations to using this compound in lab experiments, its potential applications in various fields make it a promising area of research for the future.
Scientific Research Applications
N'-[(cyclohexylcarbonyl)oxy]-3-nitrobenzenecarboximidamide has several potential applications in scientific research. One of the most significant applications is in the field of medicine, where it has been studied for its potential anticancer properties. Research has shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
properties
IUPAC Name |
[(Z)-[amino-(3-nitrophenyl)methylidene]amino] cyclohexanecarboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O4/c15-13(11-7-4-8-12(9-11)17(19)20)16-21-14(18)10-5-2-1-3-6-10/h4,7-10H,1-3,5-6H2,(H2,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHDPJDNVDXMBQF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(=O)ON=C(C2=CC(=CC=C2)[N+](=O)[O-])N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)C(=O)O/N=C(/C2=CC(=CC=C2)[N+](=O)[O-])\N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(cyclohexylcarbonyl)oxy]-3-nitrobenzenecarboximidamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.